Cas no 866867-00-7 (2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide)

2-3-(Benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide is a structurally complex quinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a benzenesulfonyl group, a methoxy-substituted quinoline core, and an N-(4-ethoxyphenyl)acetamide moiety, which may confer unique binding properties for biological targets. Its multi-functional design suggests utility as an intermediate in synthesizing bioactive molecules or as a scaffold for drug discovery. The presence of both electron-donating (methoxy, ethoxy) and electron-withdrawing (sulfonyl, carbonyl) groups could enhance its reactivity and selectivity in chemical transformations. This compound may be of interest for investigating structure-activity relationships in therapeutic agents targeting inflammation, cancer, or infectious diseases.
2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide structure
866867-00-7 structure
Product Name:2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide
CAS No:866867-00-7
MF:C26H24N2O6S
MW:492.543565750122
CID:5995008
PubChem ID:2144894
Update Time:2025-06-09

2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide
    • 2-[3-(benzenesulfonyl)-6-methoxy-4-oxoquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
    • N-(4-ethoxyphenyl)-2-(6-methoxy-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl)acetamide
    • AKOS001820724
    • 2-[3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
    • 866867-00-7
    • F1607-0110
    • Inchi: 1S/C26H24N2O6S/c1-3-34-19-11-9-18(10-12-19)27-25(29)17-28-16-24(35(31,32)21-7-5-4-6-8-21)26(30)22-15-20(33-2)13-14-23(22)28/h4-16H,3,17H2,1-2H3,(H,27,29)
    • InChI Key: JYIKGBPBJSLYBR-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(OCC)C=C1)(=O)CN1C2=C(C=C(OC)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

  • Exact Mass: 492.13550766g/mol
  • Monoisotopic Mass: 492.13550766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 884
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 110Ų

2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1607-0110-2μmol
2-[3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
866867-00-7 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1607-0110-5μmol
2-[3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
866867-00-7 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1607-0110-1mg
2-[3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
866867-00-7 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1607-0110-2mg
2-[3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
866867-00-7 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1607-0110-3mg
2-[3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
866867-00-7 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1607-0110-4mg
2-[3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
866867-00-7 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1607-0110-5mg
2-[3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
866867-00-7 90%+
5mg
$69.0 2023-05-17

Additional information on 2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide

Introduction to 2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide (CAS No. 866867-00-7)

2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide, with the CAS number 866867-00-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline scaffold, a benzenesulfonyl group, and an acetamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The quinoline core of 2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide is a well-known pharmacophore that has been extensively studied for its diverse biological activities. Quinoline derivatives have been shown to exhibit anti-inflammatory, antimalarial, and anticancer properties. The presence of the benzenesulfonyl group further enhances the compound's stability and bioavailability, making it a promising candidate for drug development.

The methoxy group at the 6-position of the quinoline ring and the ethoxyphenyl substituent on the acetamide moiety are crucial for modulating the compound's pharmacological profile. These functional groups can influence the compound's solubility, lipophilicity, and binding affinity to specific biological targets. Recent studies have highlighted the importance of these substituents in optimizing the therapeutic potential of similar compounds.

In terms of its synthesis, 2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide can be prepared through a multi-step process involving several key reactions. The synthesis typically begins with the formation of the quinoline core, followed by the introduction of the benzenesulfonyl group and other functional groups. Advanced synthetic techniques and catalysts have been developed to improve the yield and purity of the final product.

The biological evaluation of 2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide has revealed its potential as a therapeutic agent. In vitro studies have demonstrated its potent inhibitory effects on various enzymes and receptors involved in inflammatory and proliferative diseases. For instance, it has shown significant activity against COX enzymes, which are key targets in anti-inflammatory drug development.

Clinical trials are currently underway to assess the safety and efficacy of 2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide in treating specific medical conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and exhibits promising pharmacokinetic properties. Further studies are needed to fully evaluate its therapeutic potential and determine optimal dosing regimens.

In addition to its therapeutic applications, 2-3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-y l-N-(4 - eth oxy phen y l)a cet amide has also been explored for its use in diagnostic imaging. The compound's unique structural features make it suitable for conjugation with imaging agents, allowing for non-invasive monitoring of disease progression and treatment response.

The future development of 2 - 3 - ( ben zene sul fo n y l ) - 6 - meth oxy - 4 - ox o - 1 , 4 - di hy dro qui no lin - 1 - y l - N - ( 4 - eth oxy phen y l ) ac et am ide is likely to focus on optimizing its chemical structure to enhance its therapeutic index and reduce potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these optimization efforts.

In conclusion, 2 - 3 - ( ben zene sul fo n y l ) - 6 - meth oxy - 4 - ox o - 1 , 4 - di hy dro qui no lin - 1 - y l - N - ( 4 - eth oxy phen y l ) ac et am ide (CAS No . 866867 - 00 - 7) represents a promising compound with a wide range of potential applications in medicine and diagnostics. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, paving the way for its future use in clinical settings.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司